Cas no 1004193-62-7 (1-(2-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(2-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• CAS No: 1004193-62-7
• MF: C₁₃H₁₂ClN₃S
• MW: 277.772480010986
• MDL: MFCD04968754
• CID: 3058499
• PubChem ID: 7017395
• Update Time: 2025-04-21

1-(2-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• AKOS B017715
• ART-CHEM-BB B017715
• 1-(2-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• 1-[(2-chlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1h-pyrazole
• 1004193-62-7
• 1-[(2-chlorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
• 1-(2-chlorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• BBL039864
• DTXSID801159121
• STK349450
• AKOS000307561
• C13H12ClN3S
• EN300-229251

• MDL： MFCD04968754
• Inchi： 1S/C13H12ClN3S/c1-9-13(15-8-18)10(2)17(16-9)7-11-5-3-4-6-12(11)14/h3-6H,7H2,1-2H3
• InChI Key： QVCXLIQYGGYVIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(C)=C(C(C)=N1)N=C=S

Computed Properties

• Exact Mass: 277.0440463Da
• Monoisotopic Mass: 277.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.3Ų